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Introduction

Lente insulin, a porcine insulin zinc suspension, is an intermediate-acting insulin commonly
utilized in the management of diabetes mellitus in canines.[1][2][3] Marketed under brand
names such as Vetsulin® and Caninsulin®, its composition of 35% amorphous (rapid-acting)
and 65% crystalline (long-acting) insulin provides a biphasic activity profile, which can be
advantageous in controlling postprandial hyperglycemia in dogs.[4][5] In diabetic dogs, Lente
insulin typically exhibits two peaks of activity, with the first occurring at 2 to 6 hours and the
second between 8 and 14 hours post-administration.[4][5] The onset of action can range from
0.5 to 2 hours, and the duration of activity varies from 10 to 24 hours.[4][5] This document
provides detailed application notes and protocols for the administration of Lente insulin in
canines for research and clinical settings.

Data Presentation: Quantitative Dosing and
Monitoring Guidelines

The following tables summarize the key quantitative parameters for the administration and
monitoring of Lente insulin in canines.

Table 1: Initial Dosing Protocol for Lente Insulin in Canines
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Parameter

Recommendation

Notes

Starting Dose (Once Daily)

0.5 - 1.0 IU/kg body weight.[4]
[51[61[71[8]

To be administered
concurrently with or
immediately after a meal.[4][5]
[71[8][9] For overweight dogs,
the ideal body weight should

be used for dose calculation.

[8]

Starting Dose (Twice Daily)

0.25 - 0.5 IU/kg body weight,
every 12 hours.[10][11][12][13]

Recommended by the
American Animal Hospital
Association (AAHA) as the
first-choice protocol.[3][14]
Each dose should be given
with a meal.[10][14]

Table 2: Dose Adjustment Protocol

Parameter

Recommendation

Notes

Adjustment Frequency

No more frequently than every
3-7 days.[6][15]

This allows for the animal's
blood glucose levels to

stabilize after a dose change.

[6]

Adjustment Increment

Approximately 10% per
injection.[6][15]

Small, incremental
adjustments are recommended

to avoid hypoglycemia.[6]

Switching from Once to Twice

Daily Dosing

Decrease the total daily dose
by 25% and administer as two
equal injections 12 hours
apart.[4][5][6][7][16]

For example, a dog receiving
20 1U once daily would be
switched to 15 IU twice daily
(7.5 IU per injection, though
some sources suggest
rounding down and using 7
U).[7][16]
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Table 3: Blood Glucose Monitoring Parameters

Parameter Target Range Notes

5.5 - 8.5 mmol/L (100 - 150 The lowest blood glucose level

mg/dL).[16] reached after insulin injection.

Blood Glucose Nadir

The goal is to keep blood
5.5 -14.0 mmol/L (100 - 250
glucose below the renal

Blood Glucose Curve Range mg/dL) over the course of the o
threshold for a significant
day.[16] )
portion of the day.[15]
< 20 mmol/L (< 360 mg/dL). Can influence the starting dose

Pre-insulin Blood Glucose )
[17] in some protocols.[17]

Experimental Protocols
Protocol 1: Preparation and Administration of Lente
Insulin

1. Materials:

» Vial of Lente insulin (Vetsulin® or Caninsulin®).
e U-40 insulin syringes.[1][4][5][9]

o Sharps disposal container.

2. Procedure:

e Remove the Lente insulin vial from refrigeration.

o Shake the vial thoroughly until a homogeneous, uniformly milky suspension is obtained.[4][5]
[9] Allow any foam on the surface to disperse before use.[9] Do not use if clumps or white
particles persist after shaking.[9]

¢ Invert the vial and withdraw the prescribed dose of insulin into a U-40 syringe. Ensure there
are no air bubbles.
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e The injection should be administered subcutaneously, varying the location between the area
behind the scapulae to the mid-lumbar region, approximately 3/4 to 2 inches from the dorsal
midline.[4]

e Pinch a fold of skin and insert the needle.
e Administer the full dose of insulin.
» Dispose of the syringe and needle in a sharps container.

e Return the insulin vial to the refrigerator.[4]

Protocol 2: Generation of a Blood Glucose Curve

1. Objective: To evaluate the efficacy and duration of action of a specific insulin dose.
2. Materials:

» Calibrated glucometer and test strips.

e Lancets.

o Data recording sheet.

3. Procedure:

» Withhold food overnight before the first blood glucose measurement.

o Obtain a baseline blood glucose reading before the morning meal and insulin injection.
o Administer the usual insulin dose and provide the morning meal.[17]

o Measure blood glucose every 2 hours for at least 12 hours.[6][18]

e Record all blood glucose readings, along with the time of insulin injection and meals.

» Plot the blood glucose concentrations against time to visualize the glucose curve.
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» Analyze the curve to determine the insulin's onset of action, time to nadir, the nadir value,
and the duration of action.

Protocol 3: Management of Hypoglycemia

1. Objective: To rapidly reverse low blood glucose.
2. Procedure:

At the first signs of hypoglycemia (e.g., weakness, lethargy, stumbling, muscle twitching,
seizures), immediately administer a source of glucose.[1]

o Administer 1 gram of glucose per kilogram of the dog's body weight.[19] Suitable sources
include corn syrup, honey, or glucose powder.[1][19]

« Contact a veterinarian immediately.

e Do not administer another dose of insulin until blood glucose levels have stabilized and a
veterinarian has been consulted.
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Caption: Canine Insulin Signaling Pathway.
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Caption: Workflow for Establishing a Lente Insulin Protocol.
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Caption: Logical Relationship for Dose Adjustment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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